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Compound of Interest

Compound Name: 2-Methoxyethyl acrylate

Cat. No.: B165357 Get Quote

For Immediate Use by Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals who handle 2-Methoxyethyl acrylate. Adherence to these

procedures is critical for ensuring a safe laboratory environment and minimizing the risk of

exposure to this hazardous chemical.

2-Methoxyethyl acrylate is a flammable liquid and vapor that can cause severe skin burns,

eye damage, and allergic skin reactions.[1][2] It is harmful if swallowed or inhaled and is

suspected of causing genetic defects and may damage fertility or the unborn child.[1][2] Strict

adherence to the following personal protective equipment (PPE) and handling protocols is

mandatory.

Essential Personal Protective Equipment (PPE)
When handling 2-Methoxyethyl acrylate, the following PPE is required to minimize exposure

and ensure personal safety.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile

rubber). Thickness > 0.5 mm.

Always consult the

manufacturer's specific glove

selection guide.

Prevents skin contact, which

can cause severe burns,

allergic reactions, and

absorption.[3]

Eye and Face Protection

Tightly fitting safety goggles

and a face shield (minimum 8-

inch).

Protects against splashes and

vapors that can cause serious

eye damage.

Skin and Body Protection

Flame-retardant and chemical-

resistant lab coat, disposable

Tyvek-type sleeves taped to

gloves, and chemical-resistant

apron. For larger quantities or

potential for significant

splashing, a full chemical-

resistant suit is recommended.

Minimizes skin exposure and

protects against chemical

splashes and potential fire

hazards.

Respiratory Protection

A NIOSH-approved half-face or

full-face respirator with organic

vapor cartridges is required

when working outside of a

certified chemical fume hood

or when vapor concentrations

may exceed exposure limits.

Protects against the inhalation

of harmful vapors that can be

toxic.[1]

Occupational Exposure Limits:

Component Limit Type Value

2-Methoxyethyl acrylate OSHA PEL Not Established

2-Methoxyethyl acrylate ACGIH TLV Not Established
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2-Methoxyethyl acrylate is crucial for safety. The following

workflow must be followed:
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Preparation

Handling

Post-Handling & Disposal

Don Appropriate PPE

Verify Chemical Fume Hood Functionality

Next

Gather All Necessary Materials

Next

Dispense Chemical in Fume Hood

Proceed to

Perform Experimental Work

Then

Securely Close Container After Use

Finally

Decontaminate Work Area

Proceed to

Doff PPE Correctly

Next

Dispose of Waste in Designated Hazardous Waste Container

Finally

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Methoxyethyl Acrylate.
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Experimental Protocol:

Preparation:

Before handling, ensure you are fully trained on the hazards and safety procedures for 2-
Methoxyethyl acrylate.

Don all required PPE as specified in the table above.

Verify that the chemical fume hood is operational and has a current certification.

Assemble all necessary equipment and reagents within the fume hood to minimize

movement of the chemical.

Handling:

All work with 2-Methoxyethyl acrylate must be conducted within a certified chemical

fume hood.[4]

Use spark-proof tools and explosion-proof equipment.[4]

Ground and bond containers when transferring the chemical to prevent static discharge.[5]

Avoid inhalation of vapors and contact with skin and eyes.[5]

Keep the container tightly closed when not in use.[6]

Do not eat, drink, or smoke in the work area.[6]

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and direct

sunlight.[6]

Keep containers tightly closed and stored in a locked cabinet.[6]

Store away from incompatible materials such as strong oxidizing agents.[2]
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Disposal Plan
All waste containing 2-Methoxyethyl acrylate is considered hazardous waste.

Liquid Waste: Collect all liquid waste in a designated, properly labeled, and sealed

hazardous waste container.

Solid Waste: Contaminated materials such as absorbent pads, gloves, and disposable lab

coats must be collected in a separate, sealed, and labeled hazardous waste bag or

container.[1][7]

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations.[2] Do not dispose

of 2-Methoxyethyl acrylate down the drain or in regular trash.[2]

Emergency Response Plan
In the event of an exposure or spill, immediate action is critical.
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[7] Seek

immediate medical attention, even if no

symptoms are present.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8] Remove contact

lenses if present and easy to do.[8] Seek

immediate medical attention.[2]

Inhalation

Move the affected person to fresh air

immediately.[7] If breathing is difficult or has

stopped, provide artificial respiration.[9] Seek

immediate medical attention.[7]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[10] Seek immediate medical attention.[2]

Small Spill

Evacuate the immediate area. Wearing

appropriate PPE, absorb the spill with an inert

material such as vermiculite, dry sand, or earth.

[4] Place the absorbed material into a sealed,

labeled hazardous waste container.[1][7] Clean

the spill area with soap and water.[1][7]

Large Spill

Evacuate the laboratory and alert others in the

area. Close the laboratory doors and contact the

institution's emergency response team and

environmental health and safety office

immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

